Cas no 1909316-95-5 (tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1909316-95-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD29906798
• CID: 4628912
• PubChem ID: 122163224
• Update Time: 2025-10-29

tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate
• tert-butyl 5-formyl-1-methylpyrazole-4-carboxylate

• MDL： MFCD29906798
• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(14)7-5-11-12(4)8(7)6-13/h5-6H,1-4H3
• InChI Key： VOPWESSRZBFBHO-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C)C=1C=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 61.2

Additional information on tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate

Introduction to tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1909316-95-5)

tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1909316-95-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a formyl group and a tert-butyl ester, which contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring with a formyl group at the 5-position and a methyl group at the 1-position. The tert-butyl ester at the 4-position adds stability and solubility properties, making it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The formyl group in tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate can serve as a key functional group for further derivatization, enabling the synthesis of more complex molecules with enhanced biological activities.

In the context of medicinal chemistry, tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate has been explored for its potential as an intermediate in the synthesis of novel compounds. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in various disease pathways. One notable application is in the inhibition of histone deacetylases (HDACs), which are implicated in several cancers and neurodegenerative disorders.

The tert-butyl ester group in tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate provides additional benefits in terms of chemical stability and solubility. These properties are crucial for optimizing the pharmacokinetic profile of drug candidates, ensuring better absorption, distribution, metabolism, and excretion (ADME) characteristics. This makes the compound particularly suitable for use in preclinical and clinical studies.

In addition to its potential as a drug intermediate, tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate has also been investigated for its direct biological activities. Studies have shown that this compound exhibits promising anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For example, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are critical mediators of inflammatory responses.

The formyl group in tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate can also be converted into other functional groups through various chemical reactions. This versatility allows for the synthesis of a wide range of derivatives with diverse biological activities. For instance, reduction of the formyl group to a hydroxymethyl group can lead to compounds with improved water solubility and enhanced bioavailability.

In summary, tert-butyl 5-formyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1909316-95-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full range of applications, further solidifying its importance in the field.